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Compound of Interest

Compound Name: Salviolone

Cat. No.: B050783

For researchers, scientists, and drug development professionals handling Salviolone, a
bioactive compound isolated from Salvia miltiorrhiza, ensuring its proper disposal is a critical
component of laboratory safety and environmental responsibility. While a specific Safety Data
Sheet (SDS) for pure Salviolone is not readily available in public databases, a comprehensive
disposal plan can be formulated by adhering to general principles of laboratory chemical waste
management and considering the known properties of the compound and its source material.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle Salviolone with the
appropriate personal protective equipment (PPE). This includes, but is not limited to, safety
goggles, lab coats, and chemical-resistant gloves. All handling of Salviolone, particularly in
powdered form, should be conducted in a well-ventilated area or a chemical fume hood to
minimize inhalation exposure.

Step-by-Step Disposal Protocol for Salviolone

Given the absence of a specific SDS, a conservative approach to disposal is recommended.
Treat Salviolone as a potentially hazardous chemical waste.

» Waste Identification and Segregation:

o Label a dedicated waste container clearly as "Salviolone Waste."
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o Do not mix Salviolone waste with other chemical waste streams unless compatibility has
been confirmed. Aqueous waste should be collected separately from organic solvent
waste.[1]

e Containerization:

o Use a sealable, leak-proof, and chemically compatible container for collecting Salviolone
waste.[1][2] Ensure the container is kept closed except when adding waste.[1]

o For unused or expired pure Salviolone, it is best to keep it in its original container if the
integrity of the container is intact.[2]

o Small Quantities (Research Scale):

o For small quantities of Salviolone solutions or contaminated materials (e.g., pipette tips,
gloves), place them directly into the designated "Salviolone Waste" container.

o If dealing with a solid form, avoid generating dust. If necessary, wet the material slightly
with a suitable solvent to prevent aerosolization before transferring it to the waste
container.

o Large Quantities or Bulk Disposal:

o For larger quantities, it is crucial to consult with your institution's Environmental Health and
Safety (EHS) department. They will provide specific guidance based on local, state, and
federal regulations.

e Decontamination of Glassware and Surfaces:
o Thoroughly clean any glassware or surfaces that have come into contact with Salviolone.

o Wash with an appropriate solvent, followed by soap and water. The initial solvent rinse
should be collected as hazardous waste.

» Final Disposal:

o All collected Salviolone waste must be disposed of through your institution's hazardous
waste management program.[2][3] Do not dispose of Salviolone down the drain or in the
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regular trash.[3]

o Arrange for a pickup of the hazardous waste with your EHS office.

A Safety Data Sheet for Salvia Miltiorrhiza Root Extract suggests that surplus and non-
recyclable solutions should be offered to a licensed disposal company.[4]

Quantitative Data Summary

While specific disposal-related quantitative data for Salviolone is limited, its known chemical
and physical properties are summarized below. This information is crucial for EHS
professionals to determine the appropriate disposal route.

Property Value Source

Molecular Formula C18H2002 PubChem

Molecular Weight 268.35 g/mol PubChem

Appearance Solid (assumed) General Chemical Knowledge
Solubility Insoluble in water Inferred from structure

Experimental Protocols

As this document provides procedural guidance for disposal, detailed experimental protocols
for research involving Salviolone are not included. Researchers should develop their own
experimental protocols in accordance with standard laboratory practices and institutional
guidelines.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Salviolone.
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Caption: Salviolone Disposal Decision Workflow.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of Salviolone, thereby protecting themselves, their colleagues, and the environment.
Always prioritize safety and consult with your institutional EHS department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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